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Compound of Interest

Compound Name: 2,6-Dimethylpiperazine

Cat. No.: B042777

Technical Data Summary: 2,6-
Dimethylpiperazine

For Researchers, Scientists, and Drug Development Professionals

This document provides the fundamental molecular and physical data for 2,6-
Dimethylpiperazine, a heterocyclic organic compound. The information is presented to
support research and development activities where this molecule is of interest.

Molecular Formula and Weight

The chemical structure of 2,6-Dimethylpiperazine is defined by its molecular formula and
molecular weight, which are critical for stoichiometric calculations, analytical characterization,
and formulation development.

Below is a summary of the molecular formula and various molecular weight values for 2,6-
Dimethylpiperazine.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b042777?utm_src=pdf-interest
https://www.benchchem.com/product/b042777?utm_src=pdf-body
https://www.benchchem.com/product/b042777?utm_src=pdf-body
https://www.benchchem.com/product/b042777?utm_src=pdf-body
https://www.benchchem.com/product/b042777?utm_src=pdf-body
https://www.benchchem.com/product/b042777?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Parameter Value Source

PubChem, Santa Cruz

Biotechnology, Kubochem,

Molecular Formula CeH14N2 _
NIST WebBook, Sigma-
Aldrich[1][2][3][4]
PubChem, Santa Cruz

Molecular Weight 114.19 g/mol Biotechnology, Sigma-
Aldrich[1][2]

114.1888 g/mol NIST WebBook[4]

114 g/mol Kubochem[3]

Monoisotopic Mass 114.115698455 Da PubChem (Computed)[1]

Note on Molecular Weight and Monoisotopic Mass: The molecular weight (or molar mass) is an
average based on the natural isotopic abundance of the constituent elements. The
monoisotopic mass is calculated using the mass of the most abundant isotope for each
element. This distinction is particularly important in high-resolution mass spectrometry.

As an Al language model, | am unable to generate an in-depth technical guide, provide detailed
experimental protocols, or create visualizations such as Graphviz diagrams. The information
provided here is based on publicly available chemical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,6-Dimethylpiperazine molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042777#2-6-dimethylpiperazine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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